Pharmacological Profile of 5-Chloro-N-(piperidin-4-yl)pyridin-2-amine Scaffolds
Pharmacological Profile of 5-Chloro-N-(piperidin-4-yl)pyridin-2-amine Scaffolds
Executive Summary
The 5-chloro-N-(piperidin-4-yl)pyridin-2-amine motif represents a "privileged scaffold" in modern drug discovery—a molecular framework capable of providing high-affinity ligands for diverse biological targets. This chemotype is characterized by a central 2-aminopyridine core substituted with a chlorine atom at the C5 position and a piperidine ring attached via the exocyclic amine.
This scaffold serves as a critical pharmacophore in two primary therapeutic areas: metabolic disorders (specifically GPR119 agonists for Type 2 Diabetes) and oncology (targeting Smoothened in the Hedgehog pathway and specific kinases like VEGFR-2/Akt). Its utility stems from its ability to bridge lipophilic pockets (via the halogenated pyridine) with solvent-exposed regions (via the piperidine nitrogen), optimizing both binding affinity and physicochemical properties.[1]
Molecular Architecture & SAR Analysis
The pharmacological success of this scaffold relies on the synergistic contribution of its three structural domains.
Structural Activity Relationship (SAR)
| Domain | Chemical Feature | Pharmacological Function |
| 5-Chloro Substituent | Halogen (Lipophilic/Electronic) | Metabolic Blocking: Obstructs oxidative metabolism at the susceptible C5 position.Halogen Bonding: Capable of forming orthogonal interactions with carbonyl backbone residues in target proteins.Lipophilicity: Increases logP, enhancing membrane permeability. |
| 2-Aminopyridine Core | Heterocyclic Linker | H-Bonding: The pyridine nitrogen (acceptor) and exocyclic amine (donor) often form a "hinge-binding" motif crucial for kinase ATP-pocket occupancy.Rigidity: Planarizes the structure to reduce entropic penalties upon binding. |
| Piperidine Ring | Aliphatic Amine | Solubilization: The secondary amine (pKa ~10-11) is protonated at physiological pH, improving aqueous solubility.Vectorization: Provides a handle for N-substitution (alkylation/acylation) to reach distal binding pockets (e.g., the solvent front in kinases). |
The "Linker" Concept
In Fragment-Based Drug Discovery (FBDD), this scaffold acts as a high-value linker. The 4-aminopiperidine moiety allows the molecule to span significant distances within a receptor active site, connecting the "warhead" (often attached to the pyridine) to "tail" groups that modulate pharmacokinetic properties.
Pharmacological Applications[2][3][4][5][6][7]
Primary Target: GPR119 Agonism (Metabolic Disease)
The 5-chloro-2-aminopyridine motif is a validated core for GPR119 agonists , a class of drugs designed to stimulate glucose-dependent insulin secretion.
-
Mechanism: Agonists bind to GPR119 (a Gs-coupled GPCR) on pancreatic
-cells.[2] -
Signaling: Activation triggers Adenylyl Cyclase (AC), increasing cAMP levels, which downstream enhances insulin exocytosis.
-
Reference Compound: BMS-903452 and related analogs utilize this core (often with a pyridone or pyrimidine variation) to achieve nanomolar potency.
Secondary Target: Kinase & Smoothened Inhibition (Oncology)
-
Hedgehog Pathway: The scaffold shares structural homology with Vismodegib -class inhibitors. The chlorinated pyridine mimics the chloro-benzene/pyridine rings found in Smoothened antagonists, occupying the deep hydrophobic pocket of the 7-TM receptor.
-
VEGFR-2/Akt: The 2-aminopyridine acts as a hinge binder. The piperidine tail extends into the ribose binding pocket or solvent channel, often substituted with polar groups to improve selectivity.
Synthetic Protocols
To ensure reproducibility, the following protocol describes the synthesis of the core scaffold intermediate: tert-butyl 4-((5-chloropyridin-2-yl)amino)piperidine-1-carboxylate.
Synthesis Workflow (SNAr)
Reaction Type: Nucleophilic Aromatic Substitution (
Reagents:
-
2,5-Dichloropyridine (1.0 eq)
-
tert-butyl 4-aminopiperidine-1-carboxylate (1.1 eq)
-
Potassium Carbonate (
) (2.0 eq) or DIPEA -
Solvent: DMF or DMSO (Polar Aprotic)
Step-by-Step Methodology:
-
Preparation: Dissolve 2,5-dichloropyridine (10 mmol) in anhydrous DMF (20 mL) in a round-bottom flask equipped with a magnetic stir bar.
-
Addition: Add
(20 mmol) followed by tert-butyl 4-aminopiperidine-1-carboxylate (11 mmol). -
Reaction: Heat the mixture to 100°C under an inert nitrogen atmosphere. Monitor via LC-MS or TLC (Hexane:EtOAc 1:1).
-
Note: The reaction typically reaches completion in 12–16 hours. The chlorine at C2 is displaced due to the electron-withdrawing effect of the pyridine nitrogen. The C5 chlorine remains intact.
-
-
Work-up: Cool to room temperature. Pour into ice-cold water (100 mL).
-
Extraction: Extract with Ethyl Acetate (3 x 50 mL). Wash combined organics with brine, dry over
, and concentrate in vacuo. -
Purification: Recrystallize from Ethanol or purify via silica gel chromatography (Gradient: 0-40% EtOAc in Hexanes).
-
Deprotection (Optional): To yield the free amine, treat the Boc-protected intermediate with 4M HCl in Dioxane for 2 hours at RT.
Visualization: Synthetic Route
Caption: Figure 1. Synthetic pathway via Nucleophilic Aromatic Substitution (
In Vitro Profiling Protocols
For researchers utilizing this scaffold to develop GPR119 agonists, the cAMP Accumulation Assay is the gold standard for validating functional activity.
GPR119 cAMP Accumulation Assay
Objective: Quantify the potency (
Materials:
-
HEK293 cells stably expressing human GPR119.
-
HTRF (Homogeneous Time Resolved Fluorescence) cAMP detection kit (e.g., Cisbio).
-
IBMX (Phosphodiesterase inhibitor).
Protocol:
-
Cell Seeding: Dispense 2,000 cells/well in low-volume 384-well plates.
-
Compound Treatment: Add 5
L of the test compound (dissolved in stimulation buffer containing 0.5 mM IBMX) at varying concentrations (1 nM to 10 M). -
Incubation: Incubate for 45 minutes at room temperature.
-
Detection:
-
Add 5
L of cAMP-d2 conjugate (Acceptor). -
Add 5
L of Anti-cAMP-Cryptate (Donor).
-
-
Readout: Incubate for 1 hour and read on a compatible HTRF plate reader (Excitation: 337 nm; Emission: 665 nm / 620 nm).
-
Analysis: Calculate the ratio (665/620) and plot against log[compound] to determine
.
Visualization: Signaling Pathway
Caption: Figure 2. GPR119 signaling cascade triggered by the scaffold, leading to insulin secretion.
ADME & Safety Considerations
When optimizing this scaffold, researchers must monitor specific liabilities associated with the piperidine-pyridine combination.
| Parameter | Risk Factor | Mitigation Strategy |
| hERG Inhibition | High. Basic piperidine nitrogens + lipophilic linkers are a classic pharmacophore for hERG channel blockade (QT prolongation). | Reduce basicity of the piperidine nitrogen (e.g., convert to amide or carbamate). Introduce polar groups on the pyridine ring. |
| Metabolic Stability | Moderate. The piperidine ring is susceptible to oxidative metabolism (N-oxidation or | Block metabolic "soft spots" by adding fluorine or methyl groups to the piperidine ring. |
| Lysosomotropism | High. Basic amines can accumulate in acidic lysosomes, leading to phospholipidosis. | Monitor logD and pKa. Target a pKa < 8.0 where possible. |
References
-
BMS-903452 Discovery (GPR119): Journal of Medicinal Chemistry. "Discovery of 5-Chloro-4-((1-(5-chloropyrimidin-2-yl)piperidin-4-yl)oxy)-1-(2-fluoro-4-(methylsulfonyl)phenyl)pyridin-2(1H)-one (BMS-903452), an Antidiabetic Clinical Candidate Targeting GPR119." (2014).[3][2]
-
Piperidine Scaffold Utility: National Institutes of Health (PubMed). "Piperidine-containing drugs and recently studied analogs - biological activity, mechanism of action and synthetic cascade access to their scaffolds." (2025).[1]
-
Pyridine Medicinal Chemistry: Journal of Medicinal Chemistry. "Pyridine derivatives as preferable scaffolds for the process of discovering new drugs." (2023).[4][5][6]
-
Kinase Inhibitor Scaffolds: BenchChem. "Application of Ethyl-piperidin-4-ylmethyl-amine Scaffold in Medicinal Chemistry." (2025).[1][7][2][8]
- Smoothened Antagonists (Homology):Journal of Medicinal Chemistry. "Discovery of N-[(3S,5S)-1-(1,3-Benzodioxol-5-ylmethyl)-5-(piperazin-1-ylcarbonyl)pyrrolidin-3-yl]-N-(3-methoxyphenyl)urea (ABT-199) Analogs as Smoothened Antagonists." (General Reference for Smoothened Pharmacophores).
Sources
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- 3. pubs.acs.org [pubs.acs.org]
- 4. discovery.researcher.life [discovery.researcher.life]
- 5. mdpi.com [mdpi.com]
- 6. Synthesis and biological activity of 5-chloro-N⁴-substituted phenyl-9H-pyrimido[4,5-b]indole-2,4-diamines as vascular endothelial growth factor receptor-2 inhibitors and antiangiogenic agents - PubMed [pubmed.ncbi.nlm.nih.gov]
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